Cas no 53863-68-6 (5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone)

• Product Name: 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone
• CAS No: 53863-68-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00820258
• CID: 882125
• PubChem ID: 282454
• Update Time: 2025-06-08

5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-8-methyl-3,4-dihydronaphthalen-1(2H)-one
• 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone(SALTDATA: FREE)
• 5-methoxy-8-methyl-3,4-dihydro-2H-naphthalen-1-one
• 5-methoxy-8-methyl-1-tetralone
• 5-Methoxy-8-methyl-3,4-dihydro-2H-naphthalin-1-on
• 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone

• MDL： MFCD00820258
• Inchi： 1S/C12H14O2/c1-8-6-7-11(14-2)9-4-3-5-10(13)12(8)9/h6-7H,3-5H2,1-2H3
• InChI Key： HADPARVFTQANAI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C2C(CCCC=21)=O

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 26.30000
• LogP: 2.52260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone

Introduction to 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone (CAS No. 53863-68-6)

5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone, identified by its Chemical Abstracts Service (CAS) number 53863-68-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This naphthalenone derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone consists of a naphthalene core modified with methoxy and methyl substituents, which contribute to its unique chemical properties. The presence of these functional groups enhances its reactivity and interaction with biological targets, positioning it as a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse pharmacological profiles. 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone exemplifies this trend, as it has been explored for its potential applications in treating various diseases. Its structural features make it a promising candidate for further investigation into mechanisms such as enzyme inhibition and receptor binding.

One of the most compelling aspects of 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone is its versatility in chemical synthesis. Researchers have leveraged its framework to develop derivatives with enhanced bioavailability and targeted action. For instance, modifications at the methoxy and methyl positions have been shown to modulate the compound's solubility and metabolic stability, critical factors for drug development.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The naphthalenone moiety is known to interact with specific neurotransmitter receptors, suggesting that 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone could serve as a precursor for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro experiments have demonstrated promising results in reducing amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The role of 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone in anti-inflammatory applications is another area of active research. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways, this compound may offer therapeutic benefits. Studies indicate that derivatives of naphthalenone can inhibit key enzymes involved in inflammation, such as COX-2 and LOX.

Furthermore, the compound's potential in oncology has not been overlooked. Cancer research has identified several naphthalene derivatives capable of inducing apoptosis in tumor cells while sparing healthy cells. 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone has been investigated for its ability to disrupt microtubule formation in cancer cells, a mechanism relevant to certain chemotherapeutic agents.

The synthesis of 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Advanced techniques such as catalytic hydrogenation and selective functionalization have enabled the precise construction of its framework. These synthetic strategies not only showcase the compound's accessibility but also pave the way for large-scale production if needed.

In conclusion, 5-methoxy-8-methyl-3,4-dihydro-1(2H)-naphthalenone (CAS No. 53863-68-6) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a cornerstone in the development of novel therapeutics. As research continues to uncover new possibilities for this molecule, its significance in addressing global health challenges is likely to grow.